Cas no 1022600-91-4 (4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one)

• Product Name: 4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one
• CAS No: 1022600-91-4
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• MDL: MFCD00171148
• CID: 2859157
• PubChem ID: 3575933
• Update Time: 2025-07-23

4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one Chemical and Physical Properties

Names and Identifiers

• 11-(tert-butyl)spiro[1,2,3-trihydroquinazoline-2,4'-cyclohexane]-4-one
• 4-tert-butyl-3',4'-dihydro-1'H-spiro[cyclohexane-1,2'-quinazoline]-4'-one
• 4'-tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one
• SBB062548
• AKOS005110685
• 1022600-91-4
• MFCD00171148
• MS-6796
• 4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one

• MDL： MFCD00171148
• Inchi： 1S/C17H24N2O/c1-16(2,3)12-8-10-17(11-9-12)18-14-7-5-4-6-13(14)15(20)19-17/h4-7,12,18H,8-11H2,1-3H3,(H,19,20)
• InChI Key： VIUNZUHKIQPEMR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC2(CCC(C(C)(C)C)CC2)N1

Computed Properties

• Exact Mass: 272.188863g/mol
• Monoisotopic Mass: 272.188863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.4g/mol
• XLogP3: 4.1
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one

Exploring the Unique Properties and Applications of 4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one (CAS No. 1022600-91-4)

In the ever-evolving landscape of chemical research, 4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one (CAS No. 1022600-91-4) has garnered significant attention for its distinctive structural features and potential applications. This compound, characterized by its spirocyclic architecture and tert-butyl substituent, represents a fascinating subject for both synthetic chemists and material scientists. Its unique molecular framework, combining a quinazoline core with a cyclohexane ring, offers a versatile platform for further functionalization and exploration.

The 4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one structure is particularly intriguing due to its potential role in pharmaceutical intermediates and organic electronics. Researchers have noted its ability to act as a building block for more complex molecules, especially in the development of heterocyclic compounds. The presence of the tert-butyl group enhances the compound's stability, making it a valuable candidate for applications requiring robust molecular frameworks. Additionally, its spirocyclic nature contributes to its rigidity, which is advantageous in designing high-performance materials.

One of the most frequently asked questions about CAS No. 1022600-91-4 revolves around its synthesis and purification. The compound is typically synthesized through multi-step organic reactions, often involving cyclocondensation and oxidation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its intended applications. The growing interest in green chemistry has also prompted researchers to explore more sustainable synthetic routes for this compound, aligning with global trends toward environmentally friendly practices.

The potential applications of 4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one extend beyond traditional chemistry. In the field of material science, its rigid structure and electronic properties make it a promising candidate for organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable crystalline phases has also sparked interest in its use for molecular encapsulation and crystal engineering. These applications are particularly relevant in the context of next-generation technologies, where innovative materials are in high demand.

Another area of interest is the compound's potential role in medicinal chemistry. While not a drug itself, 4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one serves as a valuable scaffold for designing bioactive molecules. Its quinazoline moiety is known to interact with various biological targets, making it a useful template for developing enzyme inhibitors and receptor modulators. This aligns with the increasing demand for targeted therapies and precision medicine, which dominate current discussions in the pharmaceutical industry.

From a commercial perspective, the availability of CAS No. 1022600-91-4 is of interest to suppliers and researchers alike. The compound is often listed under categories such as fine chemicals and research reagents, with purity levels tailored to specific needs. Its niche status means that it is typically produced in small batches, catering to specialized markets. However, as its applications expand, there is potential for increased production to meet growing demand.

In conclusion, 4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one (CAS No. 1022600-91-4) stands out as a compound with multifaceted potential. Its unique structural attributes, combined with its applicability in advanced materials and pharmaceutical research, make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is likely to play an increasingly important role in cutting-edge innovations.